Fenuron
Fenuron
Fenuron is a member of ureas.
Brand Name:
Vulcanchem
CAS No.:
101-42-8
VCID:
VC0033495
InChI:
InChI=1S/C9H12N2O/c1-11(2)9(12)10-8-6-4-3-5-7-8/h3-7H,1-2H3,(H,10,12)
SMILES:
CN(C)C(=O)NC1=CC=CC=C1
Molecular Formula:
C9H12N2O
Molecular Weight:
164.2 g/mol
Fenuron
CAS No.: 101-42-8
Reference Standards
VCID: VC0033495
Molecular Formula: C9H12N2O
Molecular Weight: 164.2 g/mol
CAS No. | 101-42-8 |
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Product Name | Fenuron |
Molecular Formula | C9H12N2O |
Molecular Weight | 164.2 g/mol |
IUPAC Name | 1,1-dimethyl-3-phenylurea |
Standard InChI | InChI=1S/C9H12N2O/c1-11(2)9(12)10-8-6-4-3-5-7-8/h3-7H,1-2H3,(H,10,12) |
Standard InChIKey | XXOYNJXVWVNOOJ-UHFFFAOYSA-N |
SMILES | CN(C)C(=O)NC1=CC=CC=C1 |
Canonical SMILES | CN(C)C(=O)NC1=CC=CC=C1 |
Colorform | White, crystalline solid Colorless crystalline solid Colorless crystals |
Density | 1.08 at 20 °C/20 °C |
Melting Point | 133.5 °C 133-134 °C |
Physical Description | DryPowde |
Description | Fenuron is a member of ureas. |
Shelf Life | Stable at neutral pH but hydrolyzed in acid and basic media. Stable toward oxidation and moisture. Stable to light |
Solubility | 0.02 M 3850 ppm @ 25 °C Sparingly sol in water (0.29% at 24 °C) Solubility (25 °C): 3.85 g/l water; sparingly soluble in hydrocarbons. In ethanol 108.8, diethylether 5.5, acetone 80.2, benzene 3.1, chloroform 125, n-hexane 0.2, groundnut oil 1.0 (all in g/kg at 20-25 °C) In water 3.85 g/l at 25 °C >24.6 [ug/mL] |
Synonyms | Fikure 62U; N,N-Dimethyl-N’-phenylurea; N-Phenyl-N’,N’-dimethylurea; Omicure 94; Omicure U 405; PUD; 1,1-Dimethyl-3-phenylurea; 1-Phenyl-3,3-dimethylurea; 3-Phenyl-1,1-dimethylurea; Amicure UR; Dibar; Dybar; Dyhard RU 300; Dyhard UR 300; Falisilvan; |
Vapor Pressure | 3.75e-05 mmHg 1.6x10-4 mm Hg at 60 °C |
PubChem Compound | 7560 |
Last Modified | Nov 11 2021 |
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